3-(4-Thiomethylphenyl)-4'-trifluoromethylpropiophenone
Description
3-(4-Thiomethylphenyl)-4'-trifluoromethylpropiophenone, also known as 4'-Methyl-α-pyrrolidinohexiophenone (4-MPH) is a synthetic compound that belongs to the cathinone class of drugs. It is a potent psychostimulant that is structurally similar to amphetamines and cathinones. 4-MPH is known for its stimulant effects on the central nervous system, which makes it a popular research chemical among scientists.
Scientific Research Applications
Crystal Structure Analysis
- The compound's isomers, such as 3′,4′-difluoro-2-hydroxyiminopropiophenone, have been studied for their different biological activities. The crystal structure of the more active form has been analyzed, revealing a trans-oid arrangement of the carbonyl and hydroxyimino-groups and their molecular arrangement in three distinct planes (Allen, Trotter, & Rogers, 1971).
Polymerization and Material Synthesis
- The compound has applications in anionic living polymerization. For instance, the polymerization of vinylacetophenones and vinylpropiophenones, including 4-vinylpropiophenone, can yield monodispersed polymers and triblock copolymers (Hirao, Kato, & Nakahama, 1992).
Bioactive Compound Synthesis
- Derivatives of 3-(substituted thio)-2-hydroxypropionanilides, related to the compound , have been synthesized and tested for antiandrogen activity, demonstrating pharmaceutical applications (Tucker, Crook, & Chesterson, 1988).
Organic Chemistry and Catalysis
- The compound is significant in the realm of organic chemistry, as illustrated by studies on its reactions and catalysis. For example, the reaction of 2-hydroxy-2-methylpropiophenone with aryl bromides, involving C-C and C-H bond cleavages, has been explored (Wakui, Kawasaki, Satoh, Miura, & Nomura, 2004).
properties
IUPAC Name |
3-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3OS/c1-22-15-9-2-12(3-10-15)4-11-16(21)13-5-7-14(8-6-13)17(18,19)20/h2-3,5-10H,4,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVQYTGWLOAASAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90644391 |
Source
|
| Record name | 3-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90644391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Thiomethylphenyl)-4'-trifluoromethylpropiophenone | |
CAS RN |
898781-57-2 |
Source
|
| Record name | 3-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90644391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-[4-(morpholinomethyl)phenyl]-4-oxobutyrate](/img/structure/B1324813.png)